MoS2 armored polystyrene particles with a narrow size distribution via membrane-assisted Pickering emulsions for monolayer-shelled liquid marbles†
RSC Advances Pub Date: 2015-09-14 DOI: 10.1039/C5RA11709G
Abstract
We report an effective method to fabricate MoS2 armored polystyrene particles with a narrow size distribution based on membrane-assisted Pickering emulsions. These prepared hybrid particles can serve as stabilizers in the formation of monolayer-shelled liquid marbles by rolling water droplets on a hybrid particle powder bed followed by solvent vapor treatment.
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